4-[(Z)-2-Methoxyvinyl]pyridine

• IUPAC Name: 4-[(Z)-2-methoxyethenyl]pyridine
• InChI: InChI=1S/C8H9NO/c1-10-7-4-8-2-5-9-6-3-8/h2-7H,1H3/b7-4-
• InChI Key: FZVNEGGMMLBYEP-DAXSKMNVSA-N
• Canonical SMILES: COC=CC1=CC=NC=C1
• Isomeric SMILES: CO/C=C\C1=CC=NC=C1
• Molecular Formula: C8H9NO
• Molecular Weight: 135.16 g/mol

Description

“4-[(Z)-2-Methoxyvinyl]pyridine” is a compound that contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. It also has a methoxyvinyl group attached to it. Pyridine derivatives are known to exhibit a variety of biological activities.

Synthesis Analysis

While specific synthesis methods for “4-[(Z)-2-Methoxyvinyl]pyridine” are not available, pyridine derivatives are often synthesized through reactions involving precursors like 4-bromo acetophenone and vetraldehyde. The exact method would depend on the specific substituents and their positions on the pyridine ring.

Molecular Structure Analysis

The molecular structure of “4-[(Z)-2-Methoxyvinyl]pyridine” would consist of a pyridine ring with a methoxyvinyl group attached to the 4-position. The exact structure would need to be confirmed using techniques like NMR or X-ray crystallography.

Chemical Reactions Analysis

Pyridine derivatives can undergo a variety of chemical reactions, including those involving their nitrogen atom or the carbon atoms of the pyridine ring. The methoxyvinyl group could also participate in reactions, particularly those involving the vinyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-[(Z)-2-Methoxyvinyl]pyridine” would depend on factors like its exact molecular structure and the nature of its functional groups. Pyridine itself is a polar molecule and is miscible with water. The methoxyvinyl group could potentially influence properties like the compound’s polarity and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical activity of “4-[(Z)-2-Methoxyvinyl]pyridine”. For example, some pyridine derivatives are known to have antimicrobial properties, and their mechanism of action often involves interacting with microbial cells.

Safety and Hazards

While specific safety and hazard data for “4-[(Z)-2-Methoxyvinyl]pyridine” are not available, it’s important to handle all chemical compounds with care. Pyridine is known to be flammable and can cause harm if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions for research on “4-[(Z)-2-Methoxyvinyl]pyridine” would likely depend on its observed properties and activities. If it shows promising biological activity, for example, it could be further studied as a potential therapeutic agent.